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Compound of Interest

Compound Name: 6-Methoxypyrazine-2-carbonitrile

Cat. No.: B162599

An In-depth Technical Guide: Spectroscopic Characterization of 6-Methoxypyrazine-2-
carbonitrile

Abstract

6-Methoxypyrazine-2-carbonitrile is a heterocyclic building block of significant interest in
medicinal chemistry and materials science.[1] Its unique electronic and structural features,
derived from the pyrazine core substituted with an electron-donating methoxy group and an
electron-withdrawing nitrile group, make it a valuable intermediate in the synthesis of more
complex molecules.[1] This guide provides a comprehensive overview of the essential
spectroscopic data required for the unambiguous characterization and quality control of 6-
Methoxypyrazine-2-carbonitrile. We will delve into the theoretical underpinnings and practical
application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy,
and Mass Spectrometry (MS), presenting predicted data, interpretation strategies, and field-
proven experimental protocols.

Molecular Structure and Physicochemical
Properties

A thorough characterization begins with an understanding of the molecule's fundamental
properties. The structure, shown below with [IUPAC-recommended atom numbering, forms the
basis for all subsequent spectroscopic interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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